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Compound of Interest

Compound Name: Linolenyl linoleate

Cat. No.: B15550986 Get Quote

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Linolenyl
Linoleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the electron ionization mass spectrometry

(EI-MS) fragmentation pattern of linolenyl linoleate, a wax ester composed of linolenic acid

and linoleyl alcohol. Understanding this fragmentation is crucial for the structural elucidation

and quantification of this and similar polyunsaturated wax esters in various matrices.

Core Concepts in Wax Ester Fragmentation
Under electron ionization, wax esters (WEs) undergo characteristic fragmentation, providing

structural information about both the fatty acid and fatty alcohol moieties. The fragmentation

patterns of polyunsaturated wax esters like linolenyl linoleate are influenced by the presence

and position of double bonds. Generally, with increasing unsaturation, the intensity of the

molecular ion peak decreases, while certain diagnostic fragment ions become more

prominent[1].

Key fragmentation pathways for wax esters in EI-MS include:

Acylium Ion [RCO]+: This is a prominent fragment that allows for the characterization of the

fatty acid portion of the ester[1].
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Carboxylic Acid Fragment [RCOOH]+• and Protonated Carboxylic Acid [RCOOH2]+: These

ions also provide information about the fatty acid moiety.

Alkoxyl Ion [R'O]+: This fragment is indicative of the fatty alcohol portion.

Alkene Fragment from the Alcohol [R'-H]+•: Formed by the loss of a hydrogen atom from the

alcohol chain.

Hydrocarbon Fragments: A series of hydrocarbon ions resulting from cleavages along the

fatty acid and fatty alcohol chains.

For highly unsaturated wax esters, the molecular ion peak may be very small or absent, making

the identification of these diagnostic fragments essential for structural determination[1].

Predicted Fragmentation Pattern of Linolenyl
Linoleate
Linolenyl linoleate has the chemical formula C36H60O2 and a molecular weight of 524.9

g/mol . It is an ester formed from linolenic acid (18:3) and linoleyl alcohol (18:2). Based on the

general principles of wax ester fragmentation, the following key ions are expected in the EI

mass spectrum of linolenyl linoleate.

Data Presentation: Predicted Mass-to-Charge Ratios
(m/z) and Relative Abundances of Key Fragment Ions
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Ion Type
Fragment
Structure

Predicted m/z
Predicted
Relative
Abundance

Structural
Information

Molecular Ion [C36H60O2]+• 524.5
Very Low to

Absent
Molecular Weight

Acylium Ion

(Linolenoyl)

[CH3(CH2CH=C

H)3(CH2)7CO]+
261.2 High

Linolenic Acid

Moiety

Carboxyl

Fragment

(Linolenic Acid)

[CH3(CH2CH=C

H)3(CH2)7COO]

+

277.2 Moderate
Linolenic Acid

Moiety

Alkoxyl Ion

(Linoleyl)

[CH3(CH2)4(CH

=CHCH2)2(CH2)

6CH2O]+

265.2 Low
Linoleyl Alcohol

Moiety

Alkene Fragment

(from Linoleyl

alcohol)

[C18H33]+ 249.3 Moderate
Linoleyl Alcohol

Moiety

Hydrocarbon

Fragments

CnH2n-5+,

CnH2n-7+, etc.
Variable

High (in low m/z

range)

General

Hydrocarbon

Structure

Note: The predicted relative abundances are qualitative and based on general fragmentation

patterns of polyunsaturated wax esters. Actual abundances may vary depending on the specific

instrument and experimental conditions.

Experimental Protocols
The following provides a general methodology for the analysis of linolenyl linoleate using Gas

Chromatography-Electron Ionization-Mass Spectrometry (GC/EI-MS).

Sample Preparation:

Extraction: If the wax ester is part of a complex mixture (e.g., natural oil, biological tissue), a

lipid extraction should be performed using a suitable solvent system like hexane or a
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chloroform:methanol mixture.

Purification (Optional): For complex samples, fractionation by thin-layer chromatography

(TLC) or column chromatography may be necessary to isolate the wax ester fraction.

Derivatization (Not for intact analysis): For analysis of the constituent fatty acids,

transesterification to fatty acid methyl esters (FAMEs) can be performed. However, for the

analysis of the intact wax ester, no derivatization is needed.

Sample Dissolution: Dissolve the purified wax ester or the total lipid extract in a volatile

solvent such as hexane or isooctane at an appropriate concentration (e.g., 1 mg/mL).

GC/EI-MS Analysis:

Gas Chromatograph (GC):

Column: A high-temperature, non-polar capillary column (e.g., DB-1ht, VF-5ht) is suitable

for the separation of high molecular weight wax esters.

Injector: A split/splitless or on-column injector should be used. For trace analysis, splitless

injection is preferred.

Injector Temperature: 300-350 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), hold for 1-2

minutes, then ramp at a suitable rate (e.g., 10-20 °C/min) to a final temperature of 350-380

°C and hold for several minutes to ensure elution of the high-boiling wax ester.

Carrier Gas: Helium at a constant flow rate (e.g., 1-1.5 mL/min).

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Ion Source Temperature: 230-250 °C.
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Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

Scan Range: m/z 50-600.

Data Acquisition: Full scan mode to obtain the complete fragmentation pattern.

Visualization of Fragmentation Pathways
The following diagram illustrates the primary fragmentation pathways of linolenyl linoleate
under electron ionization.

Linolenyl Linoleate Molecular Ion

Primary Fragment Ions

[C36H60O2]+•
m/z 524.5

[Linolenoyl Acylium Ion]
[C18H29O]+

m/z 261.2

Loss of •OC18H33

[Linolenic Carboxyl Fragment]
[C18H29O2]+

m/z 277.2Loss of •C18H33

[Linoleyl Alkoxyl Ion]
[C18H33O]+

m/z 265.2

Loss of •COC17H29

[Linoleyl Alkene Fragment]
[C18H33]+
m/z 249.3

Loss of C18H30O2
(Linolenic Acid)

Click to download full resolution via product page

Caption: Fragmentation of Linolenyl Linoleate in EI-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15550986?utm_src=pdf-body
https://www.benchchem.com/product/b15550986?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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